Cas no 122761-85-7 (Benzamide, 2-propyl-)

• Product Name: Benzamide, 2-propyl-
• CAS No: 122761-85-7
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 104418
• PubChem ID: 20140085
• Update Time: 2025-04-18

Benzamide, 2-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-propyl-
• 2-propylbenzamide
• Benzamide, 2-propyl- (9CI)
• 122761-85-7
• DTXSID60602903
• SCHEMBL334956

• Inchi： 1S/C10H13NO/c1-2-5-8-6-3-4-7-9(8)10(11)12/h3-4,6-7H,2,5H2,1H3,(H2,11,12)
• InChI Key： IZRDLZYOQSBCNG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1CCC)N

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09